Cas no 411229-88-4 (3-(cyclopropylmethoxy)phenylmethanol)
411229-88-4 structure
Product Name:3-(cyclopropylmethoxy)phenylmethanol
CAS No:411229-88-4
MF:C11H14O2
MW:178.227663516998
CID:1512893
PubChem ID:22676783
Update Time:2025-07-29
3-(cyclopropylmethoxy)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- [3-(cyclopropylmethoxy)phenyl]methanol
- 1-(hydroxymethyl)-3-(cyclopropylmethoxy)-benzene
- SureCN6241502
- A825444
- (3-(cyclopropylmethoxy)phenyl)methanol
- FT-0659684
- (3-cyclopropylmethoxy-phenyl)-methanol
- 1-(hydroxymethyl)-3-(cyclopropylmethoxy) benzene
- S01-0060
- SBB068730
- 3-(cyclopropylmethoxy)Benzenemethanol
- 3-(cyclopropylmethoxy)phenylmethanol
- DTXSID20627531
- 1-(Hydroxymethyl)-3-(cyclopropylmethoxy)benzene
- DA-24930
- 411229-88-4
- EN300-1722668
- SCHEMBL6241502
- CS-0236684
- A1-19928
- MKDYWOJVMBENQX-UHFFFAOYSA-N
- AKOS009590845
-
- Inchi: 1S/C11H14O2/c12-7-10-2-1-3-11(6-10)13-8-9-4-5-9/h1-3,6,9,12H,4-5,7-8H2
- InChI Key: MKDYWOJVMBENQX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(CO)C=1)CC1CC1
Computed Properties
- Exact Mass: 178.099379685g/mol
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.5Ų
3-(cyclopropylmethoxy)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1722668-0.05g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 0.05g |
$125.0 | 2023-09-20 | ||
| Enamine | EN300-1722668-0.1g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 0.1g |
$186.0 | 2023-09-20 | ||
| Enamine | EN300-1722668-0.25g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 0.25g |
$266.0 | 2023-09-20 | ||
| Enamine | EN300-1722668-0.5g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 0.5g |
$419.0 | 2023-09-20 | ||
| Enamine | EN300-1722668-1.0g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 1g |
$537.0 | 2023-06-04 | ||
| Enamine | EN300-1722668-2.5g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 2.5g |
$1087.0 | 2023-09-20 | ||
| Enamine | EN300-1722668-5.0g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 5g |
$1375.0 | 2023-06-04 | ||
| Enamine | EN300-1722668-10.0g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 10g |
$1734.0 | 2023-06-04 | ||
| Enamine | EN300-1722668-1g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 1g |
$537.0 | 2023-09-20 | ||
| Enamine | EN300-1722668-5g |
[3-(cyclopropylmethoxy)phenyl]methanol |
411229-88-4 | 5g |
$1375.0 | 2023-09-20 |
3-(cyclopropylmethoxy)phenylmethanol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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